Cas no 859129-86-5 (6-hydroxy-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one)

• Product Name: 6-hydroxy-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one
• CAS No: 859129-86-5
• MF: C₂₁H₂₂N₂O₄
• MW: 366.410385608673
• CID: 5421473
• Update Time: 2025-06-15

6-hydroxy-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[[4-(4-methoxyphenyl)piperazin-1-ium-1-yl]methyl]-2-oxochromen-6-olate
• 6-hydroxy-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one

• Inchi： 1S/C21H22N2O4/c1-26-18-5-2-16(3-6-18)23-10-8-22(9-11-23)14-15-12-21(25)27-20-7-4-17(24)13-19(15)20/h2-7,12-13,24H,8-11,14H2,1H3
• InChI Key： ATOLKIIXQAADOH-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(O)C=C2C(CN2CCN(C3=CC=C(OC)C=C3)CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 6-hydroxy-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one

Introduction to 6-hydroxy-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one (CAS No. 859129-86-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 6-hydroxy-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one, identified by its CAS number 859129-86-5, represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. This chromenone derivative, characterized by its hydroxy and piperazine moieties, has garnered attention due to its structural complexity and versatile biological activities. The presence of a 4-methoxyphenyl group and a piperazin-1-ylmethyl substituent contributes to its unique pharmacophoric features, making it a valuable scaffold for drug discovery and mechanistic studies.

Recent advancements in the field of medicinal chemistry have highlighted the importance of chromenone derivatives in developing novel therapeutic agents. These compounds exhibit a broad spectrum of biological effects, including anti-inflammatory, antioxidant, and anticancer properties. The structural motif of 6-hydroxy-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one aligns well with these trends, as it combines the chromenone core with functional groups known to modulate biological pathways. Specifically, the hydroxy group can participate in hydrogen bonding interactions, enhancing binding affinity to target proteins, while the piperazine moiety is frequently incorporated into drugs due to its ability to interact with biological receptors.

In the context of current research, the compound has been investigated for its potential role in modulating central nervous system (CNS) disorders. The 4-methoxyphenyl group, a common feature in many CNS-active compounds, suggests that this molecule may interact with neurotransmitter systems. Preliminary studies have indicated that derivatives of this nature could influence monoamine pathways, which are implicated in conditions such as depression and anxiety. The piperazine substituent further enhances its relevance in CNS pharmacology, as piperazine-based compounds are known for their ability to cross the blood-brain barrier and exert neuropharmacological effects.

The synthesis of 6-hydroxy-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one involves a multi-step process that showcases the ingenuity of organic synthesis. Key steps include condensation reactions between appropriately substituted phenols and heterocyclic precursors, followed by functional group modifications to introduce the hydroxy and piperazin-1-ylmethyl groups. The use of advanced catalytic methods has enabled more efficient and scalable production, which is crucial for both academic research and industrial applications. These synthetic strategies not only highlight the compound's accessibility but also demonstrate the broader capabilities of modern chemical synthesis techniques.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the binding interactions of 6-hydroxy-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one with biological targets. These studies have revealed that the compound can bind effectively to enzymes and receptors involved in key metabolic pathways. For instance, its ability to interact with cytochrome P450 enzymes suggests potential applications in drug metabolism studies, while its binding affinity for certain G protein-coupled receptors (GPCRs) aligns with emerging therapeutic strategies targeting these receptors.

The pharmacological profile of this compound has been further explored through in vitro and ex vivo assays. Initial findings indicate that it exhibits significant inhibitory activity against various enzymes relevant to inflammatory processes. This aligns with ongoing research efforts aimed at developing anti-inflammatory agents with minimal side effects. Additionally, preliminary toxicology studies have shown promising safety profiles, suggesting that further development could lead to clinical candidates for treating inflammatory disorders.

One particularly intriguing aspect of 6-hydroxy-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one is its potential as a tool compound for studying enzyme mechanisms. The presence of both hydroxyl and piperazine functionalities provides multiple sites for interaction with enzymes, allowing researchers to probe catalytic processes at a molecular level. Such insights are invaluable for drug design, as they can guide the optimization of lead compounds to enhance potency and selectivity.

The versatility of this chromenone derivative also extends to its applications in material science and nanotechnology. Functionalized chromenones like this one have been explored as components in organic light-emitting diodes (OLEDs) due to their electron-donating properties. Furthermore, their ability to form stable complexes with metal ions makes them candidates for use in coordination chemistry research.

Looking ahead, future research on 6-hydroxy-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one will likely focus on expanding its therapeutic applications through structure-based drug design. By leveraging computational modeling and high-throughput screening techniques, researchers aim to identify analogs with improved pharmacokinetic properties or enhanced target specificity. Additionally, exploring new synthetic routes could reduce production costs and environmental impact while maintaining or improving yield.

In conclusion,6-hydroxy-4-{4-(4-methoxyphenyl)piperazin--1 -y l m e t h y l } - 2 H - c h r o m e n - 2 - o n e ( C A S N o . 8 5 9 1 2 9 - 8 6 - 5 ) stands out as a promising compound with diverse applications across chemical biology , medicinal chemistry , and material science . Its unique structural features , coupled with emerging evidence of its biological activities , make it a compelling candidate for further investigation . As research progresses , this molecule is poised to contribute significantly to our understanding of disease mechanisms and the development of novel therapeutic strategies .